1-({6-[(2-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole

• Molecular Formula: C18H13ClN6OS
• Molecular Weight: 396.9 g/mol
• IUPAC Name: 3-(benzimidazol-1-ylmethyl)-6-[(2-chlorophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H13ClN6OS/c19-12-5-1-4-8-15(12)26-10-17-23-25-16(21-22-18(25)27-17)9-24-11-20-13-6-2-3-7-14(13)24/h1-8,11H,9-10H2
• InChI Key: LECIYGJRQBCWJX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=CN2CC3=NN=C4N3N=C(S4)COC5=CC=CC=C5Cl

Description

1-({6-[(2-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a benzimidazole derivative that has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-({6-[(2-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole involves the inhibition of specific enzymes and proteins involved in various physiological processes. It has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
1-({6-[(2-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been found to reduce inflammation and oxidative stress in various tissues and organs.

Advantages and Limitations for Lab Experiments

1-({6-[(2-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole has several advantages for lab experiments. It is readily available and can be synthesized using a relatively simple method. It has also been found to exhibit potent anti-cancer and anti-inflammatory properties, making it a promising candidate for further research. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 1-({6-[(2-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole. These include further studies on its potential therapeutic applications, including its use in the treatment of neurological disorders. Additionally, further studies are needed to determine its safety and efficacy in vivo and to develop more effective and targeted formulations for its use in clinical settings.

Synthesis Methods

The synthesis of 1-({6-[(2-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole involves the reaction of 2-(2-chlorobenzylthio)-1H-benzimidazole with 2-(azidomethyl)phenol in the presence of triethylamine. The reaction leads to the formation of the intermediate product, which is then treated with sodium azide and thiourea to yield the final product.

Scientific Research Applications

1-({6-[(2-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.